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Compound of Interest

Compound Name: BODIPY FL-X

Cat. No.: B018997

For Researchers, Scientists, and Drug Development Professionals

Introduction

BODIPY™ FL-X is a bright, green-fluorescent dye valuable for labeling various biomolecules,
including proteins, lipids, and nucleic acids.[1][2][3] Its high fluorescence quantum yield, narrow
emission bandwidth, and relative insensitivity to environmental polarity and pH make it an
excellent alternative to traditional fluorophores like fluorescein (FITC).[2][3][4][5][6][7] Proper
preparation of stock solutions is critical for obtaining reliable and reproducible results in
downstream applications such as fluorescence microscopy, flow cytometry, and fluorescence
polarization assays.[2] This document provides a detailed protocol for preparing and storing
concentrated stock solutions of BODIPY™ FL-X succinimidyl ester (SE) in dimethyl sulfoxide
(DMSO).

Quantitative Data Summary

A summary of the key properties of BODIPY™ FL-X, SE is presented in the table below for
easy reference.
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Property Value Reference
Molecular Weight 502.32 g/mol [2][6]

Excitation Maximum (Aex) ~504 nm [2][4][5][6]
Emission Maximum (Aem) ~510 nm [2][4]5][6]
Recommended Solvent Anhydrous DMSO [2][6][8]

Typical Stock Concentration 5-10 mM [8][9]

Storage Conditions ;iz(s;c or -80°C, protect from [6][8][10][11][12]

Experimental Protocol: Preparing a 10 mM
BODIPY™ FL-X, SE Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of BODIPY™ FL-X,
succinimidyl ester.

Materials:

o« BODIPY™ FL-X, SE (e.g., 5 mg vial)

e Anhydrous Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes

o Pipettes and sterile pipette tips

» Vortex mixer

e Optional: Ultrasonic bath

Procedure:

» Aliquoting the Reagent: Before opening, briefly centrifuge the vial of BODIPY™ FL-X, SE to
ensure all the lyophilized powder is at the bottom. This prevents loss of the reagent.
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» Solvent Addition: To prepare a 10 mM stock solution from 1 mg of BODIPY™ FL-X, SE (MW:
502.32), add 199.1 pL of anhydrous DMSO. For a 5 mg vial, add 995.4 uL of anhydrous
DMSO. It is crucial to use anhydrous DMSO as the succinimidyl ester group is moisture-
sensitive.[6]

» Dissolution: Cap the vial tightly and vortex thoroughly for at least one minute to ensure the
dye is completely dissolved. If necessary, brief sonication in an ultrasonic bath can aid in
dissolution.[6] Visually inspect the solution to ensure no particulates are present.

» Aliquoting for Storage: To avoid repeated freeze-thaw cycles, which can degrade the
fluorescent probe, it is recommended to aliquot the stock solution into smaller, single-use
volumes in low-adhesion microcentrifuge tubes.[8]

» Storage: Store the aliquots at -20°C or -80°C, protected from light.[6][8][10][11][12] When
stored properly, the stock solution in DMSO is stable for at least six months at -80°C.[6][11]

Workflow Diagram
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Workflow for Preparing BODIPY™ FL-X Stock Solution

Preparation

Start: Obtain BODIPY™ FL-X, SE vial

l

Centrifuge vial to collect powder

Dissalution

Add anhydrous DMSO to desired concentration (e.g., 10 mM)

l

Vortex thoroughly to dissolve

J

Optional: Sonicate if needed Not Dissolved

Aliguot into single-use tubes

l

Store at -20°C or -80°C, protected from light

l

End: Ready for use in experiments

Click to download full resolution via product page

Caption: Workflow for preparing BODIPY™ FL-X stock solution.
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Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,
and safety glasses, when handling DMSO and fluorescent dyes.

 DMSO is a potent solvent and can facilitate the absorption of substances through the skin.
Handle with care.

e Work in a well-ventilated area or a chemical fume hood.

o Refer to the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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